Cas no 56616-92-3 (3-chloro-1-methyl-1H-1,2,4-triazole)

3-Chloro-1-methyl-1H-1,2,4-triazole is a heterocyclic compound featuring a triazole core substituted with a chlorine atom at the 3-position and a methyl group at the 1-position. This structure imparts reactivity suitable for use as a versatile intermediate in organic synthesis, particularly in the preparation of agrochemicals, pharmaceuticals, and specialty chemicals. The chlorine substituent enhances electrophilic character, facilitating nucleophilic substitution reactions, while the methyl group contributes to stability and solubility. Its well-defined reactivity profile makes it valuable for constructing complex molecular frameworks. The compound is typically handled under controlled conditions due to its potential sensitivity to moisture and heat. Storage in a cool, dry environment is recommended to maintain purity.

3-chloro-1-methyl-1H-1,2,4-triazole structure

56616-92-3 structure

Product Name:3-chloro-1-methyl-1H-1,2,4-triazole

CAS No:56616-92-3

MF:C₃H₄ClN₃

MW:117.536958694458

MDL:MFCD22422027

CID:1602658

PubChem ID:143393

Update Time:2025-06-08

3-chloro-1-methyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

- 3-chloro-1-methyl-1H-1,2,4-triazole
- 1H-1,2,4-Triazole, 3-chloro-1-methyl-
- 3-chloro-1-methyl-1,2,4-triazole
- ALBB-022306
- AT12342
- AKOS015997929
- BBL033283
- DTXSID30205187
- STL373242
- SCHEMBL11185630
- 3-Chloro-1-methyl-1H-1,2,4-triazole, AldrichCPR
- VS-11938
- CS-0210592
- DB-151551
- 1H-1,2,4-Triazole,3-chloro-1-methyl-
- 56616-92-3
- MFCD22422027
- MDL： MFCD22422027
- Inchi： 1S/C3H4ClN3/c1-7-2-5-3(4)6-7/h2H,1H3
- InChI Key： SPABSISQYPJJLD-UHFFFAOYSA-N
- SMILES： ClC1N=CN(C)N=1

Computed Properties

Exact Mass: 117.00952
Monoisotopic Mass: 117.009
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 67.2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 30.7Å²

Experimental Properties

Density: 1.46
Boiling Point: 235.2°C at 760 mmHg
Flash Point: 96.1°C
Refractive Index: 1.62
PSA: 30.71

3-chloro-1-methyl-1H-1,2,4-triazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB413431-250 mg	3-Chloro-1-methyl-1H-1,2,4-triazole; 95%	56616-92-3		250mg	€219.30	2023-04-24
abcr	AB413431-1 g	3-Chloro-1-methyl-1H-1,2,4-triazole; 95%	56616-92-3		1g	€367.20	2023-04-24
abcr	AB413431-5 g	3-Chloro-1-methyl-1H-1,2,4-triazole; 95%	56616-92-3		5g	€785.00	2022-06-10
TRC	C373460-50mg	3-chloro-1-methyl-1H-1,2,4-triazole	56616-92-3		50mg	$ 50.00	2022-04-28
TRC	C373460-100mg	3-chloro-1-methyl-1H-1,2,4-triazole	56616-92-3		100mg	$ 70.00	2022-04-28
TRC	C373460-500mg	3-chloro-1-methyl-1H-1,2,4-triazole	56616-92-3		500mg	$ 275.00	2022-04-28
Chemenu	CM522214-1g	3-Chloro-1-methyl-1H-1,2,4-triazole	56616-92-3	95%	1g	$144	2022-08-31
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eNovation Chemicals LLC	Y1259626-1g	3-Chloro-1-methyl-1H-1,2,4-triazole	56616-92-3	95%	1g	$320	2024-06-06
abcr	AB413431-250mg	3-Chloro-1-methyl-1H-1,2,4-triazole, 95%; .	56616-92-3	95%	250mg	€231.70	2025-04-17